Bischloroanthrabenzoxocinone
Bischloroanthrabenzoxocinone
Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics.
Brand Name:
Vulcanchem
CAS No.:
866022-28-8
VCID:
VC0020950
InChI:
InChI=1S/C23H12Cl2O2/c24-20-9-10-27-23-17-6-5-15-11-13-3-1-2-4-14(13)12-19(15)16(17)7-8-18(23)22(26)21(20)25/h1-12H
SMILES:
C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CC5=C4OC=CC(=C(C5=O)Cl)Cl
Molecular Formula:
C28H24Cl2O7
Molecular Weight:
543.4
Bischloroanthrabenzoxocinone
CAS No.: 866022-28-8
Reference Standards
VCID: VC0020950
Molecular Formula: C28H24Cl2O7
Molecular Weight: 543.4
| CAS No. | 866022-28-8 |
|---|---|
| Product Name | Bischloroanthrabenzoxocinone |
| Molecular Formula | C28H24Cl2O7 |
| Molecular Weight | 543.4 |
| IUPAC Name | 19,20-dichloro-16-oxapentacyclo[12.10.0.02,11.04,9.015,22]tetracosa-1(14),2,4,6,8,10,12,15(22),17,19,23-undecaen-21-one |
| Standard InChI | InChI=1S/C23H12Cl2O2/c24-20-9-10-27-23-17-6-5-15-11-13-3-1-2-4-14(13)12-19(15)16(17)7-8-18(23)22(26)21(20)25/h1-12H |
| Standard InChIKey | ZGJMIZXNGYVIRM-XCZPVHLTSA-N |
| SMILES | C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CC5=C4OC=CC(=C(C5=O)Cl)Cl |
| Appearance | Light orange residue |
| Description | Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics. |
| Synonyms | BABX;(―)-Bischloroanthrabenzoxocinone |
| Reference | Determination of selectivity and efficacy of fatty acid synthesis inhibitors. Kodali S. et al. , J. Biol. Chem. 2005, 280, 1669. Anthrabenzoxocinones from Streptomyces sp. as Liver X receptor ligands and antibacterial agents. Herath K. B. et al. , J. Nat. Prod. 2005, 68, 1437. |
| PubChem Compound | 57354898 |
| Last Modified | Nov 11 2021 |
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